Cas no 216168-45-5 (Probucol Disuccinate)

• Product Name: Probucol Disuccinate
• CAS No: 216168-45-5
• MF: C₃₉H₅₆O₈S₂
• MW: 716.987150192261
• CID: 1075745
• PubChem ID: 9961854
• Update Time: 2025-10-23

Probucol Disuccinate Chemical and Physical Properties

Names and Identifiers

• Probucol Disuccinate
• probucol disuccinyl ester
• CS-0032004
• HY-108922
• BDBM50117531
• 216168-45-5
• AKOS037515541
• BCP32627
• N16942
• SCHEMBL8100563
• Butanedioic Acid (1-Methylethylidene)bis[thio[2,6-bis(1,1-dimethylethyl)-4,1-phenylene]] Ester; Butanedioic Acid, 1,1'-[(1-Methylethylidene)bis[thio[2,6-bis(1,1-dimethylethyl)-4,1-phenylene]]] Ester
• NSC-810339
• CHEMBL313325
• Succinic acid mono-(2,6-di-tert-butyl-4-{1-[3,5-di-tert-butyl-4-(3-carboxy-propionyloxy)-phenylsulfanyl]-1-methyl-ethylsulfanyl}-phenyl) ester
• NSC810339
• Probucoldisuccinate;Probucol disuccinyl ester
• 4,4'-(((propane-2,2-diylbis(sulfanediyl))bis(2,6-di-tert-butyl-4,1-phenylene))bis(oxy))bis(4-oxobutanoic acid)
• 4-(2,6-di-tert-butyl-4-{[2-({3,5-di-tert-butyl-4-[(3-carboxypropanoyl)oxy]phenyl}sulfanyl)propan-2-yl]sulfanyl}phenoxy)-4-oxobutanoic acid
• 4-[2,6-ditert-butyl-4-[2-[3,5-ditert-butyl-4-(3-carboxypropanoyloxy)phenyl]sulfanylpropan-2-ylsulfanyl]phenoxy]-4-oxobutanoic acid
• TS-08998
• Probucol Disuccinate?
• DA-66877

• Inchi： 1S/C39H56O8S2/c1-35(2,3)25-19-23(20-26(36(4,5)6)33(25)46-31(44)17-15-29(40)41)48-39(13,14)49-24-21-27(37(7,8)9)34(28(22-24)38(10,11)12)47-32(45)18-16-30(42)43/h19-22H,15-18H2,1-14H3,(H,40,41)(H,42,43)
• InChI Key： GDMOONAMTVOJQU-UHFFFAOYSA-N
• SMILES： S(C(C)(C)SC1C=C(C(=C(C=1)C(C)(C)C)OC(CCC(=O)O)=O)C(C)(C)C)C1C=C(C(=C(C=1)C(C)(C)C)OC(CCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 716.34166109g/mol
• Monoisotopic Mass: 716.34166109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 49
• Rotatable Bond Count: 18
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 178Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on Probucol Disuccinate

Probucol Disuccinate: A Comprehensive Overview

Probucol Disuccinate (CAS No. 216168-45-5) is a compound that has garnered significant attention in the fields of pharmacology and medical research. This compound, also known as disodium probucol disuccinate, is a derivative of probucol, a well-known antioxidant with established applications in cardiovascular health and beyond. The disuccinate form of probucol enhances its bioavailability and stability, making it a promising candidate for various therapeutic applications.

The chemical structure of Probucol Disuccinate consists of a central probucol moiety attached to two succinic acid groups via ester linkages. This modification not only improves the solubility of the compound but also facilitates its absorption in the gastrointestinal tract. Recent studies have demonstrated that Probucol Disuccinate exhibits potent antioxidant properties, which are crucial for combating oxidative stress—a key factor in numerous pathological conditions, including cardiovascular diseases, neurodegenerative disorders, and cancer.

One of the most notable advancements in the research of Probucol Disuccinate is its application in targeted drug delivery systems. Scientists have explored the use of this compound as a carrier for delivering therapeutic agents to specific tissues or cells. For instance, studies have shown that Probucol Disuccinate can be conjugated with anticancer drugs to enhance their efficacy while minimizing systemic toxicity. This approach has opened new avenues for personalized medicine and precision therapy.

In addition to its role in drug delivery, Probucol Disuccinate has been investigated for its potential in mitigating age-related diseases. Oxidative stress is a major contributor to aging and age-related pathologies such as Alzheimer's disease and Parkinson's disease. By neutralizing reactive oxygen species (ROS), Probucol Disuccinate can protect cellular components from damage and potentially slow down the progression of these debilitating conditions.

Recent clinical trials have also highlighted the benefits of Probucol Disuccinate in managing hyperlipidemia and atherosclerosis. The compound has been shown to reduce low-density lipoprotein (LDL) cholesterol levels while increasing high-density lipoprotein (HDL) cholesterol levels, thereby improving overall lipid profiles. These findings underscore the potential of Probucol Disuccinate as an adjunct therapy for patients with cardiovascular diseases.

The synthesis of Probucol Disuccinate involves a multi-step process that ensures high purity and consistency. Researchers have optimized the reaction conditions to maximize yield and minimize impurities, making this compound suitable for large-scale production. Furthermore, the stability of Probucol Disuccinate under various storage conditions has been thoroughly evaluated, ensuring its suitability for pharmaceutical applications.

Another area of active research is the exploration of Probucol Disuccinate as an adjuvant in radiation therapy. Radiation-induced oxidative stress is a significant challenge in cancer treatment, often leading to side effects such as fatigue and tissue damage. By administering Probucol Disuccinate, clinicians may be able to mitigate these adverse effects while enhancing the efficacy of radiation therapy.

In conclusion, Probucol Disuccinate (CAS No. 216168-45-5) represents a versatile and innovative compound with a wide range of applications in medicine and pharmacology. Its enhanced bioavailability, potent antioxidant properties, and potential for targeted drug delivery make it a compelling candidate for addressing some of the most pressing health challenges of our time. As research continues to uncover new insights into its mechanisms and applications, Probucol Disuccinate is poised to play an increasingly important role in advancing human health.